![molecular formula C10H22S2 B1670034 1,10-Decanedithiol CAS No. 1191-67-9](/img/structure/B1670034.png)
1,10-Decanedithiol
Overview
Description
1,10-Decanedithiol is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals . It is an alkanethiol that forms a self-assembled monolayer (SAM) and can be coated as a protective coating on a variety of substrates .
Synthesis Analysis
A green and efficient method was developed for upgrading furfural to 1,10-decanediol diacetate and 1-decanol acetate. 92% yield of the acetates was obtained through the tandem benzoin condensation and hydrodeoxygenation reaction . Another study reported the synthesis of a disulfide polymer by electrochemical polymerization of this compound (DEDT) in acetonitrile (CH3CN). The polymerization of DEDT proceeded to give polymer in good yields, and the obtained polymers were found to be a linear disulfide polymer .Molecular Structure Analysis
The molecular formula of this compound is C10H22S2, and its molecular weight is 206.412 .Chemical Reactions Analysis
This compound has been used in the electrochemical polymerization process to produce a linear disulfide polymer . It has also been used in the synthesis of 1,10-decanediol diacetate and 1-decanol acetate from furfural .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm3, a boiling point of 296.6±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. Its enthalpy of vaporization is 51.5±3.0 kJ/mol, and it has a flash point of 117.7±14.7 °C. The index of refraction is 1.491, and it has a molar refractivity of 64.2±0.3 cm3 .Scientific Research Applications
Molecular Insertion in Monolayers
1,10-Decanedithiol has been studied for its ability to insert into decanethiolate self-assembled monolayers on Au{111}. This insertion creates protrusions visible in scanning tunnelling microscopy images. The orientation of these 1,10-decanedithiolate molecules is unique, with a single Au surface-thiolate bond and the distal thiol termini protruding from the self-assembled monolayer (SAM). This process offers insights into the molecular migration of inserted 1,10-decanedithiolate molecules, which is significant for nanotechnology and surface chemistry applications (Fuchs & Weiss, 2007).
Thermochemical Properties
The thermochemical properties of 1,10-decanediol, a compound closely related to this compound, have been examined using adiabatic calorimetry and thermoanalytical techniques. This research provides detailed insights into its heat capacities, phase transition properties, and thermal decomposition kinetics, which are crucial for applications in material science and engineering (Li et al., 1999).
Nonisocyanate Biobased Poly(ester urethanes)
Research has also been conducted on synthesizing nonisocyanate based poly(ester urethanes) using materials derived from this compound. This involves an environment-friendly route and is significant for sustainable chemistry and engineering, showcasing the potential of this compound in creating environmentally friendly materials (Wang et al., 2016).
Liquid Crystalline Dendrimeric Polymers
The synthesis and characterization of compounds derived from this compound have been explored for their applications in creating thermotropic nematic liquid crystalline dendrimeric polymers. This research opens up possibilities in advanced materials science, particularly in the field of liquid crystal technology (Percec & Kawasumi, 1992).
Electronic Conductive Characteristics
Studies have also been conducted on the electronic conductive characteristics of devices made from this compound and gold nanoparticles. This research is vital for understanding the electronic properties of these composites, which has implications in the development of electronic devices and sensors (Ogawa et al., 2001).
Surface Chemistry and Nanostructuring
This compound has been used in nanostructuring and imaging of dithiol monolayers on Au(111) surfaces. Atomic force microscopy studies of these layers provide valuable insights for applications in nanotechnology and surface science (Liang et al., 2007).
Safety and Hazards
1,10-Decanedithiol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
1,10-Decanedithiol is a chemical compound with the formula C10H22S2 . It is primarily used as a raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals . .
Result of Action
One study suggests that it can act as a corrosion inhibitor for zinc anodes in alkaline electrolytes of zinc-air batteries . The inhibition efficiency reached 99.9% at the optimized proportion, indicating a significant effect on the stability of the zinc anode.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, in its role as a corrosion inhibitor, the pH of the environment could impact its effectiveness . Additionally, factors such as temperature and the presence of other chemicals could also influence its stability and reactivity.
Biochemical Analysis
Biochemical Properties
It is known that thiols, the class of compounds to which 1,10-Decanedithiol belongs, can interact with various enzymes and proteins . These interactions often involve the formation of disulfide bonds, which can influence the structure and function of the interacting biomolecules .
Molecular Mechanism
It is known that thiols can participate in redox reactions and can form disulfide bonds with cysteine residues in proteins, potentially affecting their function .
Properties
IUPAC Name |
decane-1,10-dithiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22S2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOQACRNTVQWTFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCS)CCCCS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1074464 | |
Record name | 1,10-Decanedithiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1074464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1191-67-9 | |
Record name | 1,10-Decanedithiol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1191-67-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Decane-1,10-dithiol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001191679 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,10-DECANEDITHIOL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9486 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,10-Decanedithiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1074464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Decane-1,10-dithiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.400 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,10-Decanedithiol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5HB35X325C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.